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Compound of Interest

1-Cyano-1-methylethane-1-
Compound Name:

sulfonyl chloride
CAS No.: 27869-08-5

Cat. No.: B1527056

Get Quote

Executive Summary: The Steric-Electronic Paradox

1-Cyano-1-methylethane-1-sulfonyl chloride (IUPAC: 2-cyanopropane-2-sulfonyl chloride)
represents a unique intersection in sulfonyl halide chemistry. Unlike the ubiquitous
Methanesulfonyl chloride (MsCI), which is sterically unencumbered, or p-Toluenesulfonyl
chloride (TsCl), which relies on aromatic stability, this compound introduces a gem-dimethyl
steric block alongside a strongly electron-withdrawing cyano (-CN) group at the

-position.

This guide provides a comparative structural analysis, predicting crystallographic behavior and
reactivity profiles based on established physical organic principles. It serves as a roadmap for
researchers utilizing this reagent in radical polymerizations (e.g., ATRP) or complex
sulfonylations where standard reagents fail due to lack of selectivity.

Comparative Structural Analysis
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In the absence of a pervasive open-access CIF (Crystallographic Information File) for this
specific derivative, we derive its structural parameters by benchmarking against accurately
solved analogs. This method ensures high-confidence estimation of bond metrics.

Crystallographic Parameters (Experimental vs.
Predicted)
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Parameter

MsCI
(Baseline)

TsCl (Aromatic
Std)

Target: 2-
Cyano-2-propyl-
SO:Cl

Structural
Implication

Crystal System

Monoclinic (

)

Monoclinic (

)

Predicted:
Orthorhombic/Mo

noclinic

Low symmetry
expected due to
bulky gem-
dimethyl groups.

S—CI Bond
Length

2.046 A

2.063 A

~2.03-2.05A

The EWG (-CN)
pulls density,
potentially
shortening the S-
Cl bond slightly
compared to

aromatics.

S—C Bond
Length

1.763 A

1.770 A

~1.80-1.82A

Steric crowding
(gem-dimethyl)
lengthens this
bond; weak point
for homolytic
cleavage (radical

generation).

0=S=0 Angle

119.8°

119.5°

~120.5°

Slight expansion
expected due to
repulsion from
the bulky
isopropyl-

cyanide tail.

Density (

)

1.48

1.43

~1.35-1.40

Lower packing

efficiency due to
globular aliphatic
shape vs. planar

stacking of TsCl.

Melting Point

-33 °C (Liquid)

69 °C (Solid)

35-45°C

Likely a low-

melting solid or
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semi-solid oil at
RT; requires
cryo-

crystallography.

The Gem-Dimethyl & Cyano Effect

The defining feature of this molecule is the Thorpe-Ingold Effect (Gem-Dimethyl Effect)
combined with the cyano group's dipole.

» Steric Locking: The two methyl groups restrict rotation around the C-S bond, locking the
sulfonyl chloride into a specific conformation relative to the nitrile.

» Dipole Alignment: In the crystal lattice, the strong dipole of the nitrile (

) will align antiparallel to the sulfonyl dipoles (

), creating a rigid but brittle lattice structure.

Reactivity Profile: Stability vs. Utility
Hydrolytic Stability (Water Tolerance)

The target compound exhibits a "Goldilocks" stability profile:
e MsCI: Rapid hydrolysis (minutes in water).

o Target: Moderate hydrolysis. The steric bulk of the tert-butyl-like skeleton protects the sulfur
atom from nucleophilic attack by water, while the -CN group deactivates the sulfur slightly via
induction.

 Implication: It can be handled in open air for short periods (unlike MsCl) but must be stored
under inert gas.

Radical Reactivity (The Primary Use Case)

Unlike standard sulfonylating agents, this compound is often used as a radical trap or initiator
precursor.
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e Mechanism: The C-S bond is weakened by the stability of the resulting 2-cyanoprop-2-yl
radical (isoelectronic with the AIBN radical).

» Application: Used in Atom Transfer Radical Polymerization (ATRP) to introduce sulfonyl
chloride end-groups.

Experimental Protocols
Protocol A: Synthesis via Oxidative Chlorination

Rationale: Direct sulfonation is difficult due to the nitrile. We use the oxidative chlorination of
the corresponding thiol or disulfide.

e Precursor Preparation: Dissolve 2-cyano-2-propanethiol (10 mmol) in Acetonitrile/Water (5:1
ratio). Note: The water supplies the oxygen for the sulfonyl group.

o Temperature Control: Cool the system to < 5°C using an ice/acetone bath. Critical: Higher
temps promote hydrolysis of the product.

e Chlorination: Add Trichloroisocyanuric Acid (TCCA) (4 mmol) or bubble

gas slowly.

o Visual Cue: Reaction is complete when the solution turns a persistent faint yellow (excess

o Extraction: Dilute with cold DCM, wash with cold brine/bicarbonate.
e |solation: Dry over

and concentrate in vacuo at < 30°C. Do not heat.

Protocol B: In Situ Cryo-Crystallography

Rationale: Since the compound is a low-melting solid/oil, standard benchtop crystallization fails.

o Encapsulation: Draw the neat liquid into a 0.3mm Lindemann capillary or mount a droplet on
a cryo-loop using perfluoropolyether oil (inert matrix).
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e Flash Cooling: Rapidly cool the sample to 100 K using a nitrogen cryostream. This freezes
the sample into a polycrystalline mass or glass.

e Annealing: Slowly warm the stream until the diffraction rings sharpen (indicating crystal
growth), then cool back to 100 K for data collection.

» Data Collection: Collect a full sphere of data (Mo-K

or Cu-K

) to ensure redundancy, critical for solving low-symmetry space groups.

Visualization: Structural Workflow
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Figure 1: Workflow for obtaining crystallographic data of moisture-sensitive, low-melting
sulfonyl chlorides.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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